N-(4-butylphenyl)-N'-(2,2,6,6-tetramethyl-4-piperidinyl)thiourea

• Molecular Formula: C20H33N3S
• Molecular Weight: 347.6 g/mol
• IUPAC Name: 1-(4-butylphenyl)-3-(2,2,6,6-tetramethylpiperidin-4-yl)thiourea
• InChI: InChI=1S/C20H33N3S/c1-6-7-8-15-9-11-16(12-10-15)21-18(24)22-17-13-19(2,3)23-20(4,5)14-17/h9-12,17,23H,6-8,13-14H2,1-5H3,(H2,21,22,24)
• InChI Key: LTCJCFBTRNCBQH-UHFFFAOYSA-N
• SMILES: CCCCC1=CC=C(C=C1)NC(=S)NC2CC(NC(C2)(C)C)(C)C

Description

N-(4-butylphenyl)-N'-(2,2,6,6-tetramethyl-4-piperidinyl)thiourea (also known as "UVA-1") is a chemical compound that has been extensively studied for its potential applications in various fields. This compound is a type of ultraviolet (UV) absorber that is commonly used in sunscreens, and has also been investigated for its potential use in the treatment of certain medical conditions.

Mechanism of Action

UVA-1 works by absorbing UV radiation and converting it into heat, which helps to protect the skin and other materials from damage caused by UV radiation. UVA-1 is also believed to have antioxidant properties, which may help to protect cells from damage caused by free radicals.
Biochemical and Physiological Effects:
UVA-1 has been shown to have a number of biochemical and physiological effects. In particular, UVA-1 has been shown to have anti-inflammatory and immunomodulatory effects, which may be beneficial in the treatment of certain medical conditions.

Advantages and Limitations for Lab Experiments

UVA-1 has a number of advantages and limitations when used in lab experiments. One advantage is that it is a relatively stable compound that can be easily synthesized and purified. However, one limitation is that it can be difficult to work with due to its low solubility in certain solvents.

Future Directions

There are a number of future directions for research on UVA-1. One potential area of research is the development of new applications for UVA-1 in medicine and materials science. Another potential area of research is the investigation of the mechanisms underlying the anti-inflammatory and immunomodulatory effects of UVA-1, which could lead to the development of new treatments for inflammatory and autoimmune diseases. Additionally, further research is needed to fully understand the environmental impact of UVA-1 and its potential use in the remediation of contaminated water and soil.

Synthesis Methods

The synthesis of UVA-1 involves the reaction of 4-butylaniline with thiourea and 2,2,6,6-tetramethylpiperidine. This reaction results in the formation of UVA-1, which is a white crystalline solid.

Scientific Research Applications

UVA-1 has been extensively studied for its potential applications in various fields, including medicine, materials science, and environmental science. In medicine, UVA-1 has been investigated for its potential use in the treatment of certain medical conditions, such as psoriasis and eczema. In materials science, UVA-1 has been used as a UV absorber in plastics, coatings, and other materials. In environmental science, UVA-1 has been investigated for its potential use in the remediation of contaminated water and soil.